7-fluoro-1H-indazol-6-amine
Overview
Description
7-fluoro-1H-indazol-6-amine is a chemical compound with the CAS Number: 1892745-85-5 . It has a molecular weight of 151.14 and its linear formula is C7H6FN3 .
Molecular Structure Analysis
The InChI code for 7-fluoro-1H-indazol-6-amine is 1S/C7H6FN3/c8-6-5(9)2-1-4-3-10-11-7(4)6/h1-3H,9H2,(H,10,11) . This indicates the presence of 7 carbon atoms, 6 hydrogen atoms, 1 fluorine atom, and 3 nitrogen atoms in the molecule .Scientific Research Applications
Anticancer Activity
7-fluoro-1H-indazol-6-amine: derivatives have been explored for their potential in cancer treatment. These compounds can be designed to target specific pathways involved in cancer cell proliferation and survival. For instance, some indazole derivatives are known to inhibit tyrosine kinases, which are crucial for the signaling pathways that lead to tumor growth and metastasis .
Anti-Inflammatory Properties
Indazole compounds, including those with a 7-fluoro-1H-indazol-6-amine structure, have shown promising anti-inflammatory effects. They can act as inhibitors of enzymes like cyclo-oxygenase-2 (COX-2), which plays a significant role in the inflammatory process. By modulating this pathway, these compounds could be beneficial in treating chronic inflammatory diseases .
Antimicrobial and Antibacterial Applications
The structural motif of 7-fluoro-1H-indazol-6-amine is conducive to antimicrobial activity. Researchers have synthesized various indazole derivatives that exhibit a broad spectrum of antibacterial properties, potentially useful for developing new antibiotics to combat resistant strains of bacteria .
Antifungal and Antiviral Effects
Indazole derivatives have been reported to possess antifungal and antiviral activities. The introduction of the 7-fluoro group on the indazole ring can enhance these properties, making these compounds candidates for the development of new antifungal and antiviral drugs .
Neuroprotective Uses
There is growing interest in the neuroprotective potential of indazole derivatives. Compounds like 7-fluoro-1H-indazol-6-amine may offer protection against neurodegenerative diseases by modulating neurological pathways and protecting neural tissue from damage .
Enzyme Inhibition for Disease Treatment
Specific indazole derivatives have been identified as potent and selective inhibitors of various enzymes implicated in disease states. For example, they can inhibit kinases involved in chronic inflammatory diseases, offering a pathway to treat conditions like arthritis and other autoimmune disorders .
Future Directions
Indazole-containing derivatives, such as 7-fluoro-1H-indazol-6-amine, represent one of the most important heterocycles in drug molecules. They have gained considerable attention in the field of medicinal chemistry due to their diverse biological activities . Therefore, it is expected that the medicinal properties of indazole derivatives will continue to be explored in the future for the treatment of various pathological conditions .
properties
IUPAC Name |
7-fluoro-1H-indazol-6-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FN3/c8-6-5(9)2-1-4-3-10-11-7(4)6/h1-3H,9H2,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSPCUNZCCWBZSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1C=NN2)F)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-fluoro-1H-indazol-6-amine | |
CAS RN |
1892745-85-5 |
Source
|
| Record name | 7-fluoro-1H-indazol-6-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-Cyano-4-phenylbutan-2-yl)-5-oxaspiro[2.4]heptane-2-carboxamide](/img/structure/B2893294.png)
![2-(2,4-Dichlorophenoxy)-1-(4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazin-1-yl)ethanone](/img/structure/B2893307.png)
![3-[(2,5-dimethylphenyl)sulfonyl]-N-(2-methoxybenzyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine](/img/structure/B2893308.png)
![2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride](/img/structure/B2893311.png)
